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Compound of Interest

Compound Name: trans-3-Hexenoic acid

Cat. No.: B074230

Essential Safety and Handling Guide for trans-3-
Hexenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational plans, and disposal procedures for
the handling of trans-3-Hexenoic acid. Adherence to these guidelines is essential for ensuring
personal safety and regulatory compliance in the laboratory environment.

Hazard Identification and Chemical Properties

Trans-3-Hexenoic acid is a corrosive material that can cause severe skin burns and serious
eye damage. It is crucial to understand its properties to handle it safely.
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Property

Value

CAS Number

1577-18-0[1][2]

Molecular Formula

C2HsCH=CHCH2CO:H[1][2]

Molecular Weight 114.14 g/mol [2]

Appearance Liquid[1][2]

Boiling Point 118-119 °C/ 22 mmHg[1]

Melting Point 11-12 °C[1][2]

Flash Point 113 °C (235.4 °F) - closed cup[1][2]
Density 0.963 g/mL at 25 °CJ[1]

Vapor Density

>1 (air = 1)[1]

GHS Hazard Classification:
e Pictogram: GHSO05 (Corrosion)[1][2]

» Signal Word: Danger[1][2]

e Hazard Statement: H314 - Causes severe skin burns and eye damage[1][2][3]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary defense against exposure to trans-3-

Hexenoic acid. The following workflow and specifications outline the required protective

measures.

PPE Selection Workflow Diagram
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Initial Assessment

Task Involving
trans-3-Hexenoic Acid

Required PPE

- Respirator with Organic Vapor/
Acid Gas cartridge for emergencies

Respiratory Protection:
- Use in Fume Hood

Body Protection:

- Lab Coat
| - Chemical-resistant Apron
- H.and Protgction:
- Chemically resistant gloves
(e.g., Butyl, Neoprene)
- Double glove if necessary
[~~a

- Chemical Splash Goggles
- Face Shield (if splash risk)

Eye/Face Protection:

Click to download full resolution via product page

Caption: Logical workflow for selecting PPE for handling trans-3-Hexenoic acid.

Detailed PPE Specifications

o Eye and Face Protection:

o Chemical splash goggles are mandatory.

o A faceshield must be worn over goggles when there is a risk of splashing.[1]

e Hand Protection:

o Chemical-resistant, impervious gloves are required.[4]
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o While specific breakthrough time data for trans-3-Hexenoic acid is not readily available,
general recommendations for organic acids suggest materials like Butyl rubber or
Neoprene. Nitrile gloves may offer protection against splashes but should be replaced
immediately upon contamination.

o ltis critical to consult the glove manufacturer's chemical resistance guide to select the
most appropriate material for the specific working conditions (concentration, temperature,
and contact time).

e Body Protection:
o A standard laboratory coat should be worn.

o For tasks with a higher risk of splashes, a chemical-resistant apron should be worn over
the lab coat.

o Wear closed-toe shoes.
» Respiratory Protection:

o All work should be conducted in a well-ventilated area, preferably inside a certified
chemical fume hood, to minimize inhalation exposure.

o For emergencies or situations where ventilation is inadequate, a full-face respirator
equipped with a combination organic vapor and acid gas cartridge (e.g., Type ABEK) is
recommended.[1]

Operational Plan: Safe Handling and Storage

» Handling: Avoid all personal contact, including inhalation.[5] Keep containers tightly sealed
when not in use.[4] Use in a well-ventilated area.[5]

o Storage: Store in a cool, dry, well-ventilated area.[6] Keep away from incompatible materials
such as strong bases, oxidizing agents, and reducing agents.[5] Store in a corrosive-
resistant container.[3]

Emergency Procedures
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Exposure Response

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[4]

[7]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower for at least 15 minutes. Seek immediate medical attention as chemical burns require
treatment by a physician.[4][7]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[4][7]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

Spill Cleanup Protocol

Evacuate and Secure: Alert personnel in the area and evacuate if necessary. Remove all
sources of ignition.

Don PPE: Wear the appropriate PPE, including respiratory protection if vapors are present.

Contain: Create a dike around the spill with inert, non-combustible absorbent material (e.g.,
sand, earth, vermiculite).

Neutralize (for small spills): Slowly add a neutralizing agent like sodium bicarbonate or soda
ash from the outside in. Test the pH to ensure it is neutral before proceeding.

Absorb and Collect: Absorb the neutralized mixture with an inert material and place it in a
suitable, labeled container for hazardous waste.

Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials
should also be treated as hazardous waste.

Disposal Plan

Waste Characterization: trans-3-Hexenoic acid is a corrosive hazardous waste.
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» Containerization: Collect waste material and contaminated debris in a designated, leak-
proof, and clearly labeled hazardous waste container. The container must be compatible with
corrosive materials.

» Disposal Route: All waste must be disposed of through a licensed hazardous waste disposal
company or your institution's Environmental Health & Safety (EHS) department.[5][6] Do
NOT dispose of this chemical down the drain or in the regular trash.[5][6]

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste. Once decontaminated, the container can be
disposed of according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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